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Compound of Interest

Compound Name: p-Butylhydratropic Acid

Cat. No.: B121086 Get Quote

Introduction
2-(4-butylphenyl)propanoic acid, a close structural analog of the widely used non-steroidal anti-

inflammatory drug (NSAID) Ibuprofen, is a compound of significant interest in pharmaceutical

research. It serves as a reference standard in impurity profiling of Ibuprofen synthesis and as a

scaffold for the development of new therapeutic agents.[1][2] The synthesis of this and related

2-arylpropanoic acids, often referred to as 'profens', is a cornerstone of industrial and medicinal

chemistry.

This application note provides a comprehensive guide to the synthesis of 2-(4-

butylphenyl)propanoic acid, detailing a robust and well-established synthetic route. The

protocol is designed to be reproducible and scalable, with an emphasis on the underlying

chemical principles and safety considerations. We will explore a common synthetic pathway

involving a Friedel-Crafts reaction followed by hydrolysis.[3][4]

Chemical Properties and Safety Information
Property Value Reference

Molecular Formula C13H18O2 [5][6]

Molecular Weight 206.28 g/mol [2][5]

Boiling Point 325.8 °C at 760 mmHg [7][8]

Storage 2°C - 8°C [1]
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Safety Precautions: 2-(4-butylphenyl)propanoic acid is harmful if swallowed and may cause

damage to organs through prolonged or repeated exposure.[9] It is also suspected of

damaging fertility or the unborn child.[9] Appropriate personal protective equipment (PPE),

including gloves, lab coat, and safety glasses, should be worn at all times. All procedures

should be conducted in a well-ventilated fume hood.[10]

Synthetic Pathway Overview
The synthesis of 2-(4-butylphenyl)propanoic acid can be efficiently achieved through a two-step

process. The first step involves the Friedel-Crafts reaction of butylbenzene with ethyl 2-

chloropropionate to form the intermediate, ethyl 2-(4-butylphenyl)propanoate. The subsequent

step is the hydrolysis of this ester to yield the final product.
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Butylbenzene

Ethyl 2-(4-butylphenyl)propanoate

   Friedel-Crafts Reaction
(Anhydrous AlCl3)

Ethyl 2-chloropropionate

2-(4-butylphenyl)propanoic Acid

   Hydrolysis
(NaOH, H2O/Ethanol)
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Part 1: Friedel-Crafts Reaction

Part 2: Hydrolysis

Mix Butylbenzene, Ethyl
2-chloropropionate, Toluene

Cool to 0°C

Add Anhydrous AlCl3

Stir at 0°C for 24h

Quench with 10% HCl

Separate Organic Layer

Wash with Water

Dry with Na2SO4

Rotary Evaporation

Crude Ethyl 2-(4-butylphenyl)propanoate

Dissolve Intermediate in Ethanol

Proceed to Hydrolysis

Add NaOH solution

Stir at RT for 3h

Adjust pH to 3-4 with HCl

Extract with Ethyl Acetate

Wash with Brine

Dry with Na2SO4

Rotary Evaporation

Column Chromatography

Pure 2-(4-butylphenyl)propanoic Acid

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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